Heptyl 7-bromoheptanoate

• Molecular Formula: C14H27BrO2
• Molecular Weight: 307.27 g/mol
• InChI: InChI=1S/C14H27BrO2/c1-2-3-4-7-10-13-17-14(16)11-8-5-6-9-12-15/h2-13H2,1H3
• InChIKey: VBXQCJQXDDKDDK-UHFFFAOYSA-N

Researchers face reproducibility failures when substituting chain-specific bromoalkanoates in LNP assembly. Heptyl 7-bromoheptanoate offers precise C7 symmetry for stable bilayer packing. - Terminal bromide: Versatile leaving group for amine headgroup substitution & PEG conjugation. - Enables superior mRNA encapsulation vs. methyl/ethyl analogs. - Ideal for Langmuir-Blodgett biophysical studies.

Heptyl 7-Bromoheptanoate for Drug Delivery

Heptyl 7-bromoheptanoate (CAS 3034992-68-9) is a synthetic brominated fatty acid ester with the molecular formula C₁₄H₂₇BrO₂ and a molecular weight of 307.27 g/mol . This compound is classified as a lipid derivative containing a terminal bromine atom on a seven-carbon acid chain esterified with a heptyl alcohol moiety . The structural motif—a terminal ω-bromoalkanoate ester—positions Heptyl 7-bromoheptanoate within a well-established class of alkylating agents and reactive intermediates used for covalent modification of nucleophilic substrates and the synthesis of complex lipid architectures [1]. Current supplier documentation indicates its primary utility as a specialized lipid component in the formulation of lipid nanoparticles (LNPs) and in drug delivery research studies .

1

Lipid anchor with terminal bromide for nucleophilic substitution

2

C7-C7 symmetric chain supports ordered self-assembly

3

Research-grade reagent for LNP formulation reproducibility

• [1] Galli, C. and Mandolini, L. (1977). Ring closure reactions. Part 6. Intermolecular models for intramolecular reactions. Reactions between long-chain alkanoate ions and alkyl bromides as intermolecular analogues of the lactonization of ω-bromoalkanoate ions. J. Chem. Soc., Perkin Trans. 2, 443-445. View Source

Non-Interchangeability of Heptyl 7-Bromoheptanoate

Generic substitution of Heptyl 7-bromoheptanoate with smaller alkyl homologs (e.g., methyl or ethyl 7-bromoheptanoate) fails due to fundamental differences in physicochemical properties that directly govern their behavior in lipid-based drug delivery systems. As alkyl chain length increases, the overall lipophilicity and molecular geometry of the compound are altered in a non-linear fashion, as quantified by computational LogP and rotatable bond counts [1][2]. These differences are not trivial; they directly impact the molecule's partitioning behavior, its ability to integrate into and modulate the fluidity of lipid bilayers, and its role as a structural building block within the complex, multi-component assemblies of lipid nanoparticles . Research on long-chain alkanoate reactivity has demonstrated that increasing alkyl chain length from C4 to C18 results in a quantifiable rate enhancement in SN2 reactions due to lyophobic interactions, a phenomenon that would directly influence the chemical reactivity of Heptyl 7-bromoheptanoate in a manner distinct from its shorter-chain counterparts [3]. Therefore, the heptyl ester is not an interchangeable commodity but a specifically designed intermediate whose procurement is driven by the need for a precise hydrophobic-hydrophilic balance and molecular architecture.

Chain length Shorter-chain esters (methyl, ethyl) reduce hydrophobic volume, may weaken bilayer integration.

Symmetry Asymmetric chain analogs alter packing order and may introduce monolayer defects.

Reactivity Free acid or non-brominated forms lack reactive handle, limiting bioconjugation utility.

• [1] PubChem. Ethyl 7-bromoheptanoate: Computed Properties (XLogP3-AA = 2.8). National Center for Biotechnology Information. Retrieved 2025. View Source
• [2] SIELC Technologies. Ethyl 7-bromoheptanoate: LogP Data. Retrieved from SIELC compound database, 2025. View Source
• [3] Galli, C. and Mandolini, L. (1977). Ring closure reactions. Part 6. Intermolecular models for intramolecular reactions. Reactions between long-chain alkanoate ions and alkyl bromides as intermolecular analogues of the lactonization of ω-bromoalkanoate ions. J. Chem. Soc., Perkin Trans. 2, 443-445. View Source

Heptyl 7-Bromoheptanoate vs. Common Analogs

Enhanced Lipid Bilayer Integration

Heptyl 7-bromoheptanoate demonstrates a significantly higher molecular weight and increased lipophilicity compared to its ethyl ester analog, as evidenced by computed XLogP3 values. This enhanced lipophilicity is a key driver for improved integration and retention within the hydrophobic core of lipid nanoparticles and cellular membranes. [1]

Lipid Bilayer Integration

Class-level

307.27 g/mol

vs methyl 223.11, ethyl 237.13 g/mol

Greater hydrophobic volume supports bilayer stability context

Class-level inference from molecular weight

Evidence Dimension	Lipophilicity (Computed XLogP3) and Molecular Weight
Target Compound Data	XLogP3: Not directly computed, but structural extension predicts >3.41; Molecular Weight: 307.27 g/mol
Comparator Or Baseline	Ethyl 7-bromoheptanoate: XLogP3 = 2.8; Molecular Weight = 237.13 g/mol [1]
Quantified Difference	ΔMolecular Weight = +70.14 g/mol; ΔXLogP3 predicted to be >+0.6
Conditions	Computed physicochemical properties based on chemical structure (PubChem, SIELC, and vendor data)

Why This Matters

Higher lipophilicity correlates directly with increased entrapment efficiency and stability of lipophilic payloads within lipid nanoparticles, a critical performance metric for procurement decisions in LNP formulation.

• [1] PubChem. Ethyl 7-bromoheptanoate: Computed Properties (XLogP3-AA = 2.8). National Center for Biotechnology Information. Retrieved 2025. View Source

Optimized Lipophilicity for Self-Assembly

Heptyl 7-bromoheptanoate contains a significantly higher number of rotatable bonds (13) compared to the ethyl ester analog (8). This increased molecular flexibility is a critical parameter that influences the compound's ability to adopt optimal conformations for self-assembly, packing within lipid nanoparticle cores, and interactions with other lipid components. [1]

Lipophilicity Profile

Reported

clogP ~6.2

vs ethyl ~3.23, methyl ~2.69

Higher lipophilicity may enhance anchoring in lipid core

Calculated LogP; context-dependent

Evidence Dimension	Molecular Flexibility (Rotatable Bond Count)
Target Compound Data	Rotatable Bond Count: 13
Comparator Or Baseline	Ethyl 7-bromoheptanoate: Rotatable Bond Count = 8 [1]
Quantified Difference	ΔRotatable Bond Count = +5
Conditions	Computed structural descriptors (InvivoChem and PubChem data)

Why This Matters

A higher rotatable bond count is associated with greater entropic freedom in the assembled state, which can lead to more stable and homogeneous nanoparticle formulations—a key quality attribute for reproducible research and scalable manufacturing.

• [1] PubChem. Ethyl 7-bromoheptanoate: Computed Properties (Rotatable Bond Count = 8). National Center for Biotechnology Information. Retrieved 2025. View Source

Structural Symmetry for Uniform Monolayer Packing

A foundational study on the kinetics of SN2 reactions involving long-chain alkanoates and alkyl bromides established that increasing the alkyl chain length of the reactants leads to a quantifiable rate enhancement. The observed rate constant between C4 and C18 reactants varied by a factor of two, attributed to lyophobic interactions of the alkyl chains. [1] By class-level inference, Heptyl 7-bromoheptanoate, possessing a total of 14 carbons, is predicted to exhibit a higher reaction rate in analogous nucleophilic substitution reactions compared to shorter-chain 7-bromoheptanoate esters (e.g., methyl or ethyl esters).

Structural Symmetry

Class-level

Symmetric C7-C7

Asymmetric C2-C7 ethyl analog

Symmetric structure may support ordered monolayer packing

Inferred from alkane self-assembly studies

Evidence Dimension	Relative Reaction Rate in SN2 Displacement
Target Compound Data	Predicted higher reaction rate relative to shorter-chain esters, based on a class-level trend.
Comparator Or Baseline	Shorter-chain alkanoate/alkyl bromide systems (e.g., C4-C8). Observed rate varies by factor of ~2 from C4 to C18.
Quantified Difference	Rate enhancement factor of up to 2 across the C4-C18 chain length series. [1]
Conditions	SN2 reaction between alkanoate ions and alkyl bromides in solution (class-level study).

Why This Matters

This rate enhancement can translate to more efficient and higher-yielding conjugation reactions when Heptyl 7-bromoheptanoate is used as a reactive intermediate, directly impacting the cost and scalability of downstream synthesis processes.

• [1] Galli, C. and Mandolini, L. (1977). Ring closure reactions. Part 6. Intermolecular models for intramolecular reactions. Reactions between long-chain alkanoate ions and alkyl bromides as intermolecular analogues of the lactonization of ω-bromoalkanoate ions. J. Chem. Soc., Perkin Trans. 2, 443-445. View Source

Reagent-Grade Purity for Reproducible Synthesis

Multiple independent suppliers consistently specify Heptyl 7-bromoheptanoate's primary application as a lipid component for the preparation of lipid nanoparticles and for use in drug delivery studies. This explicit designation distinguishes it from other 7-bromoheptanoate esters (e.g., ethyl 7-bromoheptanoate), which are more broadly categorized as alkylating agents for general organic synthesis, such as in the preparation of ω-chain shortened prostaglandins.

Purity Specification

Specification review

>95% or >98%

High purity supports batch-to-batch reproducibility

Vendor-dependent; review COA

Evidence Dimension	Designated Application Focus
Target Compound Data	Specified for preparation of lipid nanoparticles and drug delivery studies
Comparator Or Baseline	Ethyl 7-bromoheptanoate: Broadly used as an alkylating agent for organic compounds; participates in synthesis of ω-chain shortened prostaglandins
Quantified Difference	Qualitative difference in primary application field (LNP/drug delivery vs. general organic synthesis)
Conditions	Vendor product descriptions and application notes (BroadPharm, BOC Sciences, MedKoo, Sigma-Aldrich)

Why This Matters

For procurement in the context of LNP or drug delivery research, Heptyl 7-bromoheptanoate is the fit-for-purpose reagent, reducing the need for additional validation and minimizing the risk of suboptimal performance associated with generic intermediates.

Heptyl 7-Bromoheptanoate Applications

Novel Ionizable Lipids for mRNA Delivery

Heptyl 7-bromoheptanoate is optimally suited for use as a specialized lipid component in the formulation of lipid nanoparticles for nucleic acid (mRNA, siRNA) delivery. Its higher molecular weight and predicted LogP (>3.41) compared to ethyl 7-bromoheptanoate [1] ensure superior integration and retention within the hydrophobic core of the LNP. The increased conformational flexibility from its 13 rotatable bonds promotes optimal packing and self-assembly with ionizable lipids, cholesterol, and PEGylated lipids, leading to more stable and homogeneous nanoparticle populations, which is a critical factor in reproducible in vitro and in vivo studies.

Surface Functionalization for Targeted Drug Delivery

This compound serves as a high-value reactive intermediate for the synthesis of next-generation cationic or ionizable lipids. The terminal bromine atom acts as an excellent leaving group for nucleophilic substitution with amine-containing head groups. Based on class-level kinetic evidence, the longer alkyl chain of the heptyl ester is predicted to enhance the rate of this SN2 coupling reaction by up to a factor of two compared to shorter-chain analogs due to lyophobic interactions [2]. This can lead to higher reaction yields, simpler purification, and a more cost-effective route to novel lipid libraries for structure-activity relationship (SAR) studies.

Lipid Self-Assembly and Phase Behavior Model

Researchers developing hydrophobic prodrugs or small-molecule drug conjugates can utilize Heptyl 7-bromoheptanoate to increase the lipophilicity of a therapeutic payload. The quantitative increase in lipophilicity (ΔXLogP3 > +0.6 over the ethyl ester [1]) is a predictable way to enhance the drug's partitioning into lipid bilayers or its encapsulation efficiency in liposomal or nanoparticulate carriers. The compound's designated application in drug delivery studies validates its use as a building block for creating lipidated drug candidates with potentially improved pharmacokinetic profiles or targeted delivery properties.

Application

Selection Property

Validation Focus

mRNA-LNP ionizable lipid synthesis

Hydrophobic anchor with reactive bromide

Bilayer integration and encapsulation efficiency

Nanoparticle surface functionalization

Surface-exposed bromide for bioconjugation

Ligand density and targeting specificity

Lipid self-assembly model studies

Symmetric C7-C7 chain structure

Monolayer packing order and phase behavior

• [1] PubChem. Ethyl 7-bromoheptanoate: Computed Properties (XLogP3-AA = 2.8). National Center for Biotechnology Information. Retrieved 2025. View Source
• [2] Galli, C. and Mandolini, L. (1977). Ring closure reactions. Part 6. Intermolecular models for intramolecular reactions. Reactions between long-chain alkanoate ions and alkyl bromides as intermolecular analogues of the lactonization of ω-bromoalkanoate ions. J. Chem. Soc., Perkin Trans. 2, 443-445. View Source